Cas no 14455-34-6 (1,5-Naphthalenedisulfonicacid, sodium salt (1:?))

• Product Name: 1,5-Naphthalenedisulfonicacid, sodium salt (1:?)
• CAS No: 14455-34-6
• MF: C₁₀H₇NaO₆S₂
• MW: 310.27875161171
• CID: 200760
• PubChem ID: 23678405
• Update Time: 2025-04-19

1,5-Naphthalenedisulfonicacid, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedisulfonicacid, sodium salt (1:?)
• naphthalene-1,5-disulphonic acid, sodium salt
• sodium,5-sulfonaphthalene-1-sulfonate
• 1,5-Naphthalenedisulfonic acid, sodium salt
• Einecs 238-441-8
• Armstrong's acid, disodium salt
• 1,5-Naphthalenedisulfonic acid, sodium salt (1:)
• monosodium naphthalene-1,5-disulfonate
• KUCYYPJWOURRRA-UHFFFAOYSA-M
• NS00087653
• sodium;5-sulfonaphthalene-1-sulfonate
• 14455-34-6
• SCHEMBL10715378
• 1,5-Naphthalenedisulfonic acid, sodium salt (1:?)
• DTXSID5065772

• Inchi： 1S/C10H8O6S2.Na/c11-17(12,13)9-5-1-3-7-8(9)4-2-6-10(7)18(14,15)16;/h1-6H,(H,11,12,13)(H,14,15,16);/q;+1/p-1
• InChI Key： KUCYYPJWOURRRA-UHFFFAOYSA-M
• SMILES： S(C1C=CC=C2C(=CC=CC2=1)S(=O)(=O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 309.95821
• Monoisotopic Mass: 309.958174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 503
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 111.57